Cas no 31614-00-3 (2,4-Pentanedione,3-phenoxy-)

2,4-Pentanedione,3-phenoxy- structure
2,4-Pentanedione,3-phenoxy- structure
Product Name:2,4-Pentanedione,3-phenoxy-
CAS No:31614-00-3
MF:C11H12O3
MW:192.211183547974
CID:303420
PubChem ID:2799610
Update Time:2025-04-19

2,4-Pentanedione,3-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentanedione,3-phenoxy-
    • 3-phenoxypentane-2,4-dione
    • 2,4-Pentanedione,3-phenoxy
    • FT-0616315
    • AKOS006229031
    • 31614-00-3
    • DTXSID50384089
    • Inchi: 1S/C11H12O3/c1-8(12)11(9(2)13)14-10-6-4-3-5-7-10/h3-7,11H,1-2H3
    • InChI Key: FTWCTBCQAPKVPU-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C(C(C)=O)C(C)=O

Computed Properties

  • Exact Mass: 192.07900
  • Monoisotopic Mass: 192.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 1.61200

2,4-Pentanedione,3-phenoxy- Security Information

  • Hazardous Material Identification: Xn
  • Risk Phrases:R20
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